Cas no 75281-25-3 (4-Hydroxy-13-cis-retinoic Acid)

• Product Name: 4-Hydroxy-13-cis-retinoic Acid
• CAS No: 75281-25-3
• Molecular Formula: C₂₀H₂₈O₃
• Molecular Weight: 316.434526443481
• CID: 2086182

4-Hydroxy-13-cis-retinoic Acid Properties

Names and Identifiers

• 4-Hydroxy-13-cis-retinoic Acid
• 4-Hydroxyisotretinoin
• (13Z)-4-Hydroxyretinoic acid
• Q27274431
• CID 102461799
• KGUMXGDKXYTTEY-FAOQNJJDSA-N
• Isotretinoin EP impurity I
• Isotretinoin EP Impurity I (13-cis-4-Hydroxy-Retinoic Acid, 4-Hydroxy Isotretinoin)
• Isotretinoin Impurity 8（Isotretinoin EP Impurity I）
• 4-hydroxyisoretinoic acid
• 4-Hydroxy Isotretinoin
• Retinoic acid, 4-hydroxy-, 13-cis-

• InChIKey： KGUMXGDKXYTTEY-FAOQNJJDSA-N
• Inchi： 1S/C20H28O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13,18,21H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13-
• SMILES： OC1C(C)=C(/C=C/C(=C/C=C/C(=C\C(=O)O)/C)/C)C(C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 23
• Complexity: 598
• Topological Polar Surface Area: 57.5

Experimental Properties

• Boiling Point: 506.5±33.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 274.2±21.9 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• pka: 4.76±0.33(Predicted)
• Density: 1.1±0.1 g/cm3